Cas no 1597273-21-6 (3-amino-1-(1-ethyl-1H-pyrazol-4-yl)propan-1-one)

• Product Name: 3-amino-1-(1-ethyl-1H-pyrazol-4-yl)propan-1-one
• CAS No: 1597273-21-6
• MF: C₈H₁₃N₃O
• MW: 167.208321332932
• CID: 5998201
• PubChem ID: 84731705
• Update Time: 2025-05-23

3-amino-1-(1-ethyl-1H-pyrazol-4-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(1-ethyl-1H-pyrazol-4-yl)propan-1-one
• EN300-1848453
• 1597273-21-6

• Inchi： 1S/C8H13N3O/c1-2-11-6-7(5-10-11)8(12)3-4-9/h5-6H,2-4,9H2,1H3
• InChI Key： UGYKRTQQDYIXHL-UHFFFAOYSA-N
• SMILES： O=C(CCN)C1C=NN(C=1)CC

Computed Properties

• Exact Mass: 167.105862047g/mol
• Monoisotopic Mass: 167.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 60.9Ų

Additional information on 3-amino-1-(1-ethyl-1H-pyrazol-4-yl)propan-1-one

3-Amino-1-(1-Ethyl-1H-Pyrazol-4-Yl)Propan-1-One: A Comprehensive Overview

3-Amino-1-(1-Ethyl-1H-Pyrazol-4-Yl)Propan-1-One (CAS No. 1597273-21-6) is a structurally unique organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound, often referred to by its systematic name, belongs to the class of amino ketones and features a pyrazole ring fused with an ethyl group. The pyrazole moiety is a heterocyclic aromatic structure that is known for its versatility in drug design, often contributing to bioisosteric replacements and enhanced pharmacokinetic properties.

Recent studies have highlighted the potential of 3-amino-1-(1-ethyl-1H-pyrazol-4-yl)propan-1-one as a lead compound in the development of novel therapeutic agents. Its structure, which includes an amino group and a propanone moiety, provides a platform for exploring various biological activities. Researchers have demonstrated that this compound exhibits potent inhibitory effects on key enzymes involved in inflammatory pathways, making it a promising candidate for anti-inflammatory drug development.

The synthesis of 3-amino-1-(1-ethyl-1H-pyrazol-4-yl)propan-1-one involves a multi-step process that typically begins with the preparation of the pyrazole ring. This is followed by functionalization to introduce the amino and propanone groups. The use of microwave-assisted synthesis has been reported to significantly improve the reaction efficiency and yield, underscoring the importance of modern synthetic techniques in optimizing the production of such compounds.

From a structural perspective, the pyrazole ring in this compound plays a critical role in determining its pharmacological properties. The nitrogen atoms within the ring contribute to hydrogen bonding capabilities, which are essential for interactions with biological targets. Additionally, the ethyl group attached to the pyrazole enhances lipophilicity, potentially improving absorption and bioavailability.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on 3-amino-1-(1-ethyl-1H-pyrazol-4-yli)propan-one. These studies have revealed potential binding modes with various protein targets, including kinases and proteases. Such insights are invaluable for guiding further optimization of the compound's structure to enhance its potency and selectivity.

In terms of applications, 3-amino derivatives like this compound are being explored for their potential in treating chronic diseases such as cancer, neurodegenerative disorders, and cardiovascular conditions. For instance, preclinical studies have shown that this compound can modulate signaling pathways involved in cell proliferation and apoptosis, suggesting its role as an anticancer agent.

The development of pyrazole-based compounds has also been influenced by their ability to act as scaffolds for drug delivery systems. The incorporation of functional groups such as amino and ketone moieties allows for further chemical modifications, enabling the creation of prodrugs or targeted delivery systems. This versatility underscores the importance of compounds like 3-amino-propanone derivatives in modern drug discovery pipelines.

From a regulatory standpoint, understanding the toxicity profile of 3-amino-propanone derivatives is crucial for their progression into clinical trials. Recent toxicological studies have indicated that this compound exhibits low acute toxicity in animal models, which is encouraging for its potential therapeutic use. However, further long-term studies are required to assess its safety profile comprehensively.

In conclusion, 3-amino-propanone derivatives, particularly CAS No. 1597273216 (commonly known as 3-amino-propanone), represent a promising class of compounds with diverse applications in drug discovery and development. Their unique structural features and biological activities make them valuable tools for researchers aiming to address unmet medical needs across various therapeutic areas.